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Compound of Interest

Compound Name: Aniline hydrobromide

Cat. No.: B145842

Aniline hydrobromide (CsHsBrN), also known as anilinium bromide, is a salt formed from the
acid-base reaction between the aromatic amine aniline and hydrobromic acid.[1][2] It presents
as a white crystalline solid that is soluble in water.[1] This compound serves as a crucial
precursor and versatile starting material in various organic synthesis applications, particularly in
the development of pharmaceuticals, dyes, and other advanced materials.[1] Its ability to
undergo reactions such as electrophilic substitution and diazotization makes it a valuable
intermediate for introducing diverse functional groups onto the aromatic ring.[1]

Physicochemical and Quantitative Data

The synthesis of aniline hydrobromide is a high-yielding reaction. While specific yields can
vary based on the scale and purity of reagents, the analogous synthesis of aniline
hydrochloride from aniline and hydrochloric acid reports yields as high as 98%, suggesting a
similarly efficient conversion for the hydrobromide salt. Commercially available aniline
hydrobromide typically exhibits high purity, often exceeding 98%.
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Property Value Reference(s)
Chemical Formula CeHsBrN [1]
Molecular Weight 174.04 g/mol [1]
Appearance White to light yellow crystalline o
solid
Melting Point 285 °C (decomposes)
Solubility Soluble in water [1]
Typical Purity >98.0% (HPLC)
Theoretical Yield High (expected to be >95%)

Reaction Mechanism and Synthesis Pathway

The formation of aniline hydrobromide is a classic acid-base neutralization reaction. The lone
pair of electrons on the nitrogen atom of the aniline molecule (a weak base) accepts a proton
(H*) from the strong acid, hydrobromic acid (HBr).[2] This proton transfer results in the
formation of the anilinium cation (CeHsNHs*) and the bromide anion (Br~), which together form
the ionic salt, aniline hydrobromide.[2]
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1. Add Aniline to
Reaction Vessel

2. Slowly Add Stoichiometric
48% Hydrobromic Acid
(Exothermic Reaction)

'

3. Heat Solution in
Evaporating Dish to
Remove Water

4. Cool to Allow
Crystallization

5. Dry Crystals Under
Vacuum (60-70°C)

Final Product:
Aniline Hydrobromide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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